Cas no 1245772-54-6 (1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid
• CAS No: 1245772-54-6
• MF: C₅H₃F₂N₃O₄
• MW: 207.091827630997
• MDL: MFCD15976437
• CID: 3160314
• PubChem ID: 50896591
• Update Time: 2025-04-21

1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid
• SCHEMBL17796442
• EN300-92467
• CS-0267942
• 2-(difluoromethyl)-5-nitro-pyrazole-3-carboxylic acid
• 1245772-54-6
• DB-373134
• STL414889
• 2-(difluoromethyl)-5-nitropyrazole-3-carboxylic acid
• 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylicacid
• DTXSID301202917
• AKOS005169292

• MDL： MFCD15976437
• Inchi： 1S/C5H3F2N3O4/c6-5(7)9-2(4(11)12)1-3(8-9)10(13)14/h1,5H,(H,11,12)
• InChI Key： WMSRVPUDGZFSQI-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)O)=CC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 207.00916191Da
• Monoisotopic Mass: 207.00916191Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives